Atalafoline

Specification

• CAS No.: 107259-49-4
• Molecular Formula: C17H17NO6
• Molecular Weight: 331.32 g/mol
• IUPAC Name: 1,3-dihydroxy-2,5,6-trimethoxy-10-methylacridin-9-one
• Standard InChI: InChI=1S/C17H17NO6/c1-18-9-7-10(19)16(23-3)15(21)12(9)14(20)8-5-6-11(22-2)17(24-4)13(8)18/h5-7,19,21H,1-4H3
• Standard InChI Key: SMZNQRJKSRSJJH-UHFFFAOYSA-N
• SMILES: CN1C2=CC(=C(C(=C2C(=O)C3=C1C(=C(C=C3)OC)OC)O)OC)O
• Canonical SMILES: CN1C2=CC(=C(C(=C2C(=O)C3=C1C(=C(C=C3)OC)OC)O)OC)O

Introduction

Structural Representation

Structure Type	Description
2D Structure	2D Structure
3D Conformer	Available for interactive viewing

Biological Activities

Research indicates that Atalafoline exhibits various biological activities, contributing to its potential therapeutic applications:

Pharmacological Effects

• Antioxidant Activity: Atalafoline demonstrates significant antioxidant properties, which may help mitigate oxidative stress in biological systems.

• Anti-inflammatory Effects: Studies have shown that extracts containing Atalafoline can reduce inflammation markers, suggesting its use in treating inflammatory conditions.

• Antidiabetic Properties: Research indicates that Atalafoline may help regulate blood glucose levels, making it a candidate for diabetes management.

Toxicity Studies

Acute toxicity studies have shown high LD50 values for Atalafoline, indicating a favorable safety profile for potential therapeutic use.

Research Findings

The following table summarizes key research findings related to Atalafoline and its associated plant, Citrus maxima:

Study Focus	Findings
Antioxidant Activity	Significant reduction in oxidative stress markers in treated groups.
Anti-inflammatory Effects	Decreased levels of inflammatory cytokines in animal models.
Antidiabetic Activity	Improvement in fasting blood glucose levels in diabetic rat models.
Safety Profile	High LD50 values suggest low toxicity and safety for consumption.